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Compound of Interest

Compound Name: YM-201636

Cat. No.: B1684012 Get Quote

Technical Support Center: YM-201636
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) concerning the long-term stability of YM-201636 stock solutions. The information is

intended for researchers, scientists, and drug development professionals using this selective

PIKfyve inhibitor in their experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing YM-201636 stock solutions?

A1: The recommended solvent for preparing YM-201636 stock solutions is dimethyl sulfoxide

(DMSO).[1][2][3][4] YM-201636 is insoluble in water and ethanol.[1] For optimal results, it is

crucial to use fresh, high-quality DMSO, as moisture-absorbing DMSO can reduce the solubility

of the compound.[1]

Q2: What are the recommended storage conditions and expected stability for YM-201636?

A2: The stability of YM-201636 depends on whether it is in powdered form or in a stock

solution. For detailed information, please refer to the data table below. To ensure the longevity

of stock solutions, it is highly recommended to aliquot the solution into single-use volumes to

prevent repeated freeze-thaw cycles.[1] For in vivo experiments, it is best practice to prepare

fresh working solutions on the day of use.[5]
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Form
Storage
Temperature

Duration of
Stability

Reference

Powder -20°C ≥ 4 years [3]

Stock Solution in

DMSO
-80°C 1 year [1]

Stock Solution in

DMSO
-20°C 1 month [1]

Q3: How does YM-201636 exert its biological effects?

A3: YM-201636 is a potent and selective inhibitor of PIKfyve kinase, with an IC50 of 33 nM.[1]

[2][5] PIKfyve is a lipid kinase that synthesizes phosphatidylinositol 3,5-bisphosphate

(PtdIns(3,5)P2) from phosphatidylinositol 3-phosphate (PtdIns3P).[6][7][8] By inhibiting

PIKfyve, YM-201636 blocks the production of PtdIns(3,5)P2, which is crucial for regulating

various intracellular membrane trafficking pathways.[6][8] This disruption of endomembrane

transport affects processes such as endosomal sorting, retroviral budding, and autophagy.[6][7]

[8]

Signaling Pathway of YM-201636 Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1684012?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/ym201636.html
https://www.apexbt.com/ym201636.html
https://www.caymanchem.com/product/13576/ym-201636
https://pmc.ncbi.nlm.nih.gov/articles/PMC7877718/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7877718/
https://www.medchemexpress.com/ym-201636.html
https://www.embopress.org/doi/abs/10.1038/sj.embor.7401155
https://www.embopress.org/doi/10.1038/sj.embor.7401155
https://pubmed.ncbi.nlm.nih.gov/23544129/
https://pubmed.ncbi.nlm.nih.gov/23544129/
https://www.benchchem.com/product/b1684012#long-term-stability-of-ym-201636-stock-solutions
https://www.benchchem.com/product/b1684012#long-term-stability-of-ym-201636-stock-solutions
https://www.benchchem.com/product/b1684012#long-term-stability-of-ym-201636-stock-solutions
https://www.benchchem.com/product/b1684012#long-term-stability-of-ym-201636-stock-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1684012?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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